Cas no 1194-01-0 (1,2,4-Oxadiazole,3,5-bis(chloromethyl)-)

• Product Name: 1,2,4-Oxadiazole,3,5-bis(chloromethyl)-
• CAS No: 1194-01-0
• MF: C₄H₄Cl₂N₂O
• MW: 166.993358612061
• MDL: MFCD01809085
• CID: 215770
• PubChem ID: 6451206
• Update Time: 2025-04-19

1,2,4-Oxadiazole,3,5-bis(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole,3,5-bis(chloromethyl)-
• 3,5-Bis(chloromethyl)-1,2,4-oxadiazole
• 1194-01-0
• LS-12444
• 1,2,4-Oxadiazole, 3,5-bis(chloromethyl)-
• DTXSID50152442
• 3,5-di-(chloromethyl)-1,2,4-oxadiazole
• 3,5-di(chloromethyl)-1,2,4-oxadiazole
• BIS(CHLOROMETHYL)-1,2,4-OXADIAZOLE
• MFCD01809085
• SCHEMBL11165171
• DGVAPROAWBSWQI-UHFFFAOYSA-N
• AKOS006383652

• MDL： MFCD01809085
• Inchi： 1S/C4H4Cl2N2O/c5-1-3-7-4(2-6)9-8-3/h1-2H2
• InChI Key： DGVAPROAWBSWQI-UHFFFAOYSA-N
• SMILES： ClCC1=NC(CCl)=NO1

Computed Properties

• Exact Mass: 165.97022
• Monoisotopic Mass: 165.970068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1

Experimental Properties

• Density: 1.463
• Boiling Point: 252.3°Cat760mmHg
• Flash Point: 106.4°C
• Refractive Index: 1.512
• PSA: 38.92